Cas no 21884-26-4 (Pentanoic acid, 4-oxo-,1-methylethyl ester)

• Product Name: Pentanoic acid, 4-oxo-,1-methylethyl ester
• CAS No: 21884-26-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 257211
• Update Time: 2025-04-19

Pentanoic acid, 4-oxo-,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-oxo-,1-methylethyl ester
• isopropyl 4-oxovalerate
• propan-2-yl 4-oxopentanoate
• iso-Propyl levulinate

• Inchi： 1S/C8H14O3/c1-6(2)11-8(10)5-4-7(3)9/h6H,4-5H2,1-3H3
• InChI Key： MGJRGGIHFUREHT-UHFFFAOYSA-N
• SMILES： CC(OC(CCC(=O)C)=O)C

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 0.9842
• Boiling Point: 209.3°C (estimate)
• Flash Point: 84.4°C
• Refractive Index: 1.4420
• PSA: 43.37
• LogP: 1.30720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives